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Compound of Interest

Compound Name: JB170

Cat. No.: B15622043 Get Quote

Initial searches for a chemical substance designated "JB170" have not yielded a positive

identification in public chemical safety databases. The name "JB170" may be an internal

laboratory code, a developmental name, or a non-standard identifier.

It is critically important to correctly identify a chemical before any handling, use, or disposal.

Safety protocols, including personal protective equipment (PPE) and disposal methods, are

highly specific to the chemical's properties and hazards (e.g., toxicity, flammability, reactivity).

To receive accurate and safe operational guidance, please provide one of the following for

"JB170":

Chemical Abstracts Service (CAS) Number

Formal IUPAC Name

A copy of the Safety Data Sheet (SDS)

In the interim, this document provides a general framework for laboratory safety and chemical

handling. The procedures outlined below are for illustrative purposes and must be adapted to

the specific hazards outlined in the official SDS for the chemical in question.

General Framework for Handling Unidentified
Laboratory Chemicals
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When the specific hazards of a substance are unknown, a conservative approach assuming a

high level of hazard is warranted. The following tables and diagrams provide a general,

procedural guide for handling such substances.

Personal Protective Equipment (PPE) Selection
The selection of PPE is dictated by the potential routes of exposure and the physical form of

the chemical. The following table summarizes general PPE recommendations based on

assumed hazards.

Assumed

Hazard

Engineering

Controls

Hand

Protection

Eye/Face

Protection

Body

Protection

Respiratory

Protection

Volatile /

Aerosolizing

Liquid

Chemical

Fume Hood

Nitrile or

Neoprene

Gloves

(confirm

compatibility)

Chemical

Splash

Goggles &

Face Shield

Lab Coat

(Chemical

Resistant

Apron

recommende

d)

Respirator

with

appropriate

cartridge (if

indicated by

SDS)

Corrosive /

Skin Irritant

Chemical

Fume Hood

Heavy-duty

Nitrile or

Butyl Rubber

Gloves

Chemical

Splash

Goggles &

Face Shield

Chemical

Resistant

Apron over

Lab Coat

As needed

based on

vapor

pressure

Toxic Solid /

Powder

Ventilated

Enclosure or

Fume Hood

Double-

gloving (e.g.,

two pairs of

Nitrile gloves)

Chemical

Splash

Goggles

Full-coverage

Lab Coat

N95 or higher

respirator to

prevent

inhalation

Unknown

Properties

Chemical

Fume Hood

Chemically

resistant

gloves (e.g.,

Butyl Rubber)

Chemical

Splash

Goggles &

Face Shield

Chemical

Resistant

Apron over

Lab Coat

Use of a

respirator

should be

considered

General Chemical Disposal Plan
Chemical waste must be segregated and disposed of according to institutional and regulatory

guidelines. Never dispose of chemical waste down the drain unless explicitly permitted.
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Waste Type Container Labeling
Storage

Location
Disposal Route

Non-halogenated

Organic Solvents

Clearly labeled,

sealed container

"Non-

halogenated

Waste," list of

contents

Satellite

accumulation

area (in fume

hood)

Licensed

hazardous waste

handler

Halogenated

Organic Solvents

Clearly labeled,

sealed container

"Halogenated

Waste," list of

contents

Satellite

accumulation

area (in fume

hood)

Licensed

hazardous waste

handler

Aqueous

Acidic/Basic

Waste

Clearly labeled,

sealed container

"Aqueous

Waste," list of

contents, pH

Satellite

accumulation

area

Neutralize and

dispose per

institutional

guidelines or via

licensed handler

Solid Chemical

Waste

Labeled, sealed

container or bag

"Solid Waste,"

list of contents

Designated solid

waste

accumulation

area

Licensed

hazardous waste

handler

Contaminated

Sharps/Glasswar

e

Puncture-proof

sharps container

"Sharps Waste,"

type of

contamination

Designated

sharps container

location

Licensed

hazardous waste

handler

Visualized Workflows and Decision-Making
The following diagrams illustrate standard workflows and logical processes for handling

laboratory chemicals.

Caption: A typical experimental workflow for handling a chemical agent.

Caption: A decision-making diagram for selecting appropriate PPE.

Disclaimer: This information is intended as a general guide for trained laboratory personnel. It

is not a substitute for a substance-specific Safety Data Sheet (SDS), institutional safety
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protocols, or a thorough risk assessment. Always consult the SDS and your institution's

Environmental Health and Safety (EHS) office before handling any new chemical.

To cite this document: BenchChem. [Crucial Safety Notice: Identification of "JB170"
Required]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622043#personal-protective-equipment-for-
handling-jb170]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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